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Compound of Interest

Compound Name: oleoyl-L-carnitine

Cat. No.: B600620

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of
oleoyl-L-carnitine, a long-chain acylcarnitine of significant interest in metabolic research and
drug development. Its role in fatty acid metabolism and potential as a biomarker for various
diseases necessitates a clear understanding of its molecular characteristics.

Core Molecular Data

Oleoyl-L-carnitine is an ester formed from the fatty acid oleic acid and L-carnitine. The
following table summarizes its key quantitative molecular data.

Property Value References
Chemical Formula C2sH47NO4 [L1[2][3][4][5][6]
Molecular Weight 425.6 g/mol [1][2][4]

Exact Mass 425.64 g/mol [31[5]

CAS Number 38677-66-6 [11[2113114]

Elemental Composition Breakdown:
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Percentage by

Element Symbol Count

Mass
Carbon C 25 70.54%
Hydrogen H 47 11.13%
Nitrogen N 1 3.29%
Oxygen @) 4 15.04%

Note: The chloride salt of oleoyl-L-carnitine has a different chemical formula (C2sH4sCINOa4)
and molecular weight (462.11 g/mol )[7].

Structural Relationship of Components

Oleoyl-L-carnitine is comprised of two key moieties: L-carnitine and an oleoyl group derived
from oleic acid. The L-carnitine provides the quaternary ammonium and carboxyl functional
groups, essential for its transport functions, while the long-chain oleoyl group is the fatty acid

component being transported.
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Fig. 1: Structural components of Oleoyl-L-Carnitine.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b600620?utm_src=pdf-body
https://www.medkoo.com/products/56049
https://www.benchchem.com/product/b600620?utm_src=pdf-body
https://www.benchchem.com/product/b600620?utm_src=pdf-body-img
https://www.benchchem.com/product/b600620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Detailed experimental protocols for the synthesis, purification, and analysis of oleoyl-L-
carnitine are beyond the scope of this introductory guide. However, researchers can refer to
the product information from various chemical suppliers which often provide details on purity
(typically 295%) and recommended solvents for research use, such as dimethylformamide
(DMF), dimethyl sulfoxide (DMSO), and ethanol[1][4]. For quantification in biological matrices,
methods like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass
spectrometry (LC-MS) are typically employed, often utilizing a deuterated internal standard
such as oleoyl-L-carnitine-d3 for accurate measurement[3].

Signaling Pathways and Biological Relevance

While a comprehensive depiction of all signaling pathways involving oleoyl-L-carnitine is
extensive, a foundational understanding of its role in fatty acid metabolism is crucial. The
following diagram illustrates the logical flow of long-chain fatty acids into the mitochondria, a
process facilitated by the carnitine shuttle system, for which oleoyl-L-carnitine is a key
intermediate.
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Fig. 2: Role in mitochondrial fatty acid transport.

This document serves as a foundational resource for professionals engaged in research and
development involving oleoyl-L-carnitine. For further in-depth information, consulting the cited
references and relevant scientific literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600620#0oleoyl-I-carnitine-molecular-weight-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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